N-(6-aminobenzothiazol-2-yl)isonicotinamide

• Molecular Formula: C13H10N4OS
• Molecular Weight: 270.31 g/mol
• IUPAC Name: N-(6-amino-1,3-benzothiazol-2-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C13H10N4OS/c14-9-1-2-10-11(7-9)19-13(16-10)17-12(18)8-3-5-15-6-4-8/h1-7H,14H2,(H,16,17,18)
• InChI Key: PYZPJKZIZSBXBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)SC(=N2)NC(=O)C3=CC=NC=C3

Description

N-(6-aminobenzothiazol-2-yl)isonicotinamide is a useful research compound. Its molecular formula is C13H10N4OS and its molecular weight is 270.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

N-(6-Nitrobenzothiazol-2-yl)isonicotinamide (2.42 g, 8.04 mmol) was suspended in ethyl acetate (150 mL), and dimethylformamide was added until dissolution occured. After addition of palladium on charcoal (4.25 g, 10% Pd, 4 mmol Pd) the mixtue was hydrogenated (1 bar) at 60° C. until completion of the reaction. The palladium was removed by filtration through a pad of celite and the solvent was evaporated. The residue was taken up in little methanol and precipitated by addition of water to obtain N-(6-aminobenzothiazol-2-yl)isonicotinamide (1.73 g, 6.4 mmol, 80%). LC/ESI-MS: m/z=271 [M+H]+; m/z=269 [M−H]−; Rt=1.43 min.